Cas no 1057672-77-1 (4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1057672-77-1
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 4570177
• Update Time: 2025-10-24

4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine
• 4-chloro-1,3-dimethylpyrazolo[3,4-b]pyridine
• A811824
• 4-chloranyl-1,3-dimethyl-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C8H8ClN3/c1-5-7-6(9)3-4-10-8(7)12(2)11-5/h3-4H,1-2H3
• InChI Key： NJYNJEXXULEPRX-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C(C)=NN2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7

Additional information on 4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine

4-Chloro-1,3-Dimethyl-1H-Pyrazolo[3,4-b]Pyridine: A Comprehensive Overview

The compound 4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine, identified by the CAS number 1057672-77-1, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolo[3,4-b]pyridines, which are known for their unique structural properties and versatile reactivity. The presence of chlorine and methyl substituents at specific positions on the ring system introduces distinct electronic and steric effects, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of pyrazolo[3,4-b]pyridines in drug discovery and development. The 4-chloro substitution in this compound has been shown to enhance its pharmacokinetic properties, including improved bioavailability and reduced toxicity. Researchers have also explored the use of this compound as a building block for constructing more complex molecules with potential therapeutic applications. For instance, derivatives of 4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine have been investigated as inhibitors of certain kinases involved in cancer progression.

The synthesis of CAS 1057672-77-1 involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-b]pyridine core. This is followed by selective chlorination and methylation steps to introduce the desired substituents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the identity and quality of the synthesized compound.

In terms of physical properties, 4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential use in optoelectronic materials. Additionally, computational studies have provided insights into its electronic structure and reactivity, further aiding in its application across diverse fields.

The application of this compound extends beyond pharmaceuticals. It has been explored as a ligand in metal-catalyzed reactions, where its ability to coordinate with transition metals enhances catalytic efficiency. Furthermore, its role as an intermediate in the synthesis of advanced materials such as organic semiconductors has been documented in recent literature.

In conclusion, CAS 1057672-77-1, or 4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine, stands out as a versatile compound with promising applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its significance in contemporary chemical science.